Cas no 130714-47-5 (N-Cyclohexyl-2'-O-methyladenosine)

• Product Name: N-Cyclohexyl-2'-O-methyladenosine
• CAS No: 130714-47-5
• MF: C₁₇H₂₅N₅O₄
• MW: 363.411503553391
• CID: 157179
• Update Time: 2025-11-02

N-Cyclohexyl-2'-O-methyladenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-cyclohexyl-2'-O-methyl- (9CI)
• N-cyclohexyl-2'-O-methyl- Adenosine
• Sdz wag 994
• SDZ WAG 994,N-Cyclohexyl-2'-O-methyladenosine
• N-Cyclohexyl-2'-O-methyladenosine
• SDZ-WAG 994
• WAG 994
• N(6)-cyclohexyl-2-O-methyladenosine
• SDZWAG994
• Adenosine, N-cyclohexyl-2'-O-methyl-
• 567EWI9U1E
• (2R,3R,4R,5R)-5-(6-Cyclohexylamino-purin-9-yl)-2-hydroxymethyl-4-methoxy-tetrahydro-furan-3-ol
• HMS3413O16
• HMS3677O16
• BDBM50080396
• API0004742
• (2R,3R,4R,5R)-5-[6-(cyclohexylamino)purin-9-yl]-2-(hydroxymethyl)-4-methoxyoxolan-3-ol
• (2
• Sdz-wag-994
• N-Cyclohexyl-2'-O-methyladenosin
• N-Cyclohexyl-2'-O-méthyladénosine
• (2R,3R,4R,5R)-5-(6-(cyclohexylamino)-9H-purin-9-yl)-2-(hydroxymethyl)-4-methoxytetrahydrofuran-3-ol
• Adenosine, N-cyclohexyl-2'-O-methyl- (9CI)
• CHEMBL117904
• n-cyclohexyl-2-o-methyladenosine
• N-cyclohexyl-2'-O-methyl-Adenosine
• Sdz wag-994

• MDL： MFCD00893517
• Inchi： 1S/C17H25N5O4/c1-25-14-13(24)11(7-23)26-17(14)22-9-20-12-15(18-8-19-16(12)22)21-10-5-3-2-4-6-10/h8-11,13-14,17,23-24H,2-7H2,1H3,(H,18,19,21)/t11-,13-,14-,17-/m1/s1
• InChI Key： JAKAFSGZUXCHLF-LSCFUAHRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCCC1)OC)O

Computed Properties

• Exact Mass: 363.19100
• Monoisotopic Mass: 363.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 647.2°Cat760mmHg
• Flash Point: 345.2°C
• Refractive Index: 1.729
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• PSA: 114.55000
• LogP: 0.90950

N-Cyclohexyl-2'-O-methyladenosine Security Information

• Storage Condition：Desiccate at +4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N-Cyclohexyl-2'-O-methyladenosine

N-Cyclohexyl-2'-O-methyladenosine (CAS No. 130714-47-5): A Comprehensive Overview

N-Cyclohexyl-2'-O-methyladenosine (CAS No. 130714-47-5) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique structural modifications, plays a pivotal role in the development of novel therapeutic agents and research tools. The 2'-O-methylation and N-cyclohexyl substitution in adenosine render it a valuable candidate for various applications, including drug discovery and molecular biology.

The chemical structure of N-Cyclohexyl-2'-O-methyladenosine features a ribose sugar with a methyl group at the 2'-O position and a cyclohexyl group attached to the nitrogen atom of the adenine base. These modifications enhance the compound's stability and bioavailability, making it an attractive subject for research. The CAS No. 130714-47-5 is a critical identifier for researchers and suppliers, ensuring precise communication and procurement in the scientific community.

In recent years, the demand for modified nucleosides like N-Cyclohexyl-2'-O-methyladenosine has surged due to their potential in RNA therapeutics and antisense oligonucleotides. These applications are particularly relevant in the context of emerging trends such as personalized medicine and gene editing technologies. Researchers are increasingly exploring the use of this compound to improve the efficacy and specificity of RNA-based therapies, which are at the forefront of modern biomedical innovation.

The synthesis of N-Cyclohexyl-2'-O-methyladenosine involves sophisticated chemical processes that ensure high purity and yield. Advanced techniques such as solid-phase synthesis and enzymatic modification are commonly employed to produce this compound. The availability of high-quality N-Cyclohexyl-2'-O-methyladenosine is crucial for laboratories and pharmaceutical companies engaged in cutting-edge research.

One of the key advantages of N-Cyclohexyl-2'-O-methyladenosine is its ability to resist enzymatic degradation, a property that is highly desirable in the development of stable RNA analogs. This characteristic is particularly valuable in the design of therapeutic oligonucleotides, where longevity in biological systems is essential for achieving desired therapeutic outcomes. The compound's resistance to nucleases makes it a preferred choice for researchers working on RNA interference (RNAi) and CRISPR-based applications.

The market for N-Cyclohexyl-2'-O-methyladenosine is expanding rapidly, driven by the growing interest in RNA-based therapies and diagnostics. Companies specializing in custom nucleoside synthesis are witnessing increased demand for this compound, reflecting its importance in contemporary research. Additionally, the compound's role in drug delivery systems and diagnostic probes further underscores its versatility and utility in the life sciences.

For researchers seeking to explore the potential of N-Cyclohexyl-2'-O-methyladenosine, it is essential to source the compound from reputable suppliers who adhere to stringent quality standards. The CAS No. 130714-47-5 serves as a reliable reference for verifying the authenticity and purity of the product. Furthermore, collaborations between academic institutions and industry players are fostering innovation in the applications of this compound, paving the way for breakthroughs in biomedical research and therapeutic development.

In conclusion, N-Cyclohexyl-2'-O-methyladenosine (CAS No. 130714-47-5) represents a critical tool in the advancement of RNA-based technologies and therapeutic strategies. Its unique chemical properties and broad applicability make it a valuable asset for researchers and clinicians alike. As the field of RNA therapeutics continues to evolve, the significance of this compound is expected to grow, solidifying its position as a cornerstone of modern biochemical research.